Methyl 4-(2-{5-[(4-chlorophenoxy)methyl]-4-ethyl-1,2,4-triazol-3-ylthio}acetyl amino)benzoate
Methyl 4-(2-{5-[(4-chlorophenoxy)methyl]-4-ethyl-1,2,4-triazol-3-ylthio}acetyl amino)benzoate
Brand Name:
Vulcanchem
CAS No.:
724746-54-7
VCID:
VC0493449
InChI:
InChI=1S/C21H21ClN4O4S/c1-3-26-18(12-30-17-10-6-15(22)7-11-17)24-25-21(26)31-13-19(27)23-16-8-4-14(5-9-16)20(28)29-2/h4-11H,3,12-13H2,1-2H3,(H,23,27)
SMILES:
CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(=O)OC)COC3=CC=C(C=C3)Cl
Molecular Formula:
C21H21ClN4O4S
Molecular Weight:
460.9g/mol
Methyl 4-(2-{5-[(4-chlorophenoxy)methyl]-4-ethyl-1,2,4-triazol-3-ylthio}acetyl amino)benzoate
CAS No.: 724746-54-7
Main Products
VCID: VC0493449
Molecular Formula: C21H21ClN4O4S
Molecular Weight: 460.9g/mol
![Methyl 4-(2-{5-[(4-chlorophenoxy)methyl]-4-ethyl-1,2,4-triazol-3-ylthio}acetyl amino)benzoate - 724746-54-7](/images/no_structure.jpg)
| CAS No. | 724746-54-7 |
|---|---|
| Product Name | Methyl 4-(2-{5-[(4-chlorophenoxy)methyl]-4-ethyl-1,2,4-triazol-3-ylthio}acetyl amino)benzoate |
| Molecular Formula | C21H21ClN4O4S |
| Molecular Weight | 460.9g/mol |
| IUPAC Name | methyl 4-[[2-[[5-[(4-chlorophenoxy)methyl]-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate |
| Standard InChI | InChI=1S/C21H21ClN4O4S/c1-3-26-18(12-30-17-10-6-15(22)7-11-17)24-25-21(26)31-13-19(27)23-16-8-4-14(5-9-16)20(28)29-2/h4-11H,3,12-13H2,1-2H3,(H,23,27) |
| Standard InChIKey | JUAGWSKUDDONNP-UHFFFAOYSA-N |
| SMILES | CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(=O)OC)COC3=CC=C(C=C3)Cl |
| Canonical SMILES | CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(=O)OC)COC3=CC=C(C=C3)Cl |
| PubChem Compound | 986380 |
| Last Modified | Nov 11 2021 |
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